methyl 2-[3-(2-chlorobenzyl)-5-cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl]-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[3-[(2-chlorophenyl)methyl]-5-cyano-2,4-dioxopyrimidin-1-yl]thiophene-3-carboxylate
• InChI: InChI=1S/C18H12ClN3O4S/c1-26-17(24)13-6-7-27-16(13)22-10-12(8-20)15(23)21(18(22)25)9-11-4-2-3-5-14(11)19/h2-7,10H,9H2,1H3
• InChI Key: FIBYXGQZGKMMTK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)N2C=C(C(=O)N(C2=O)CC3=CC=CC=C3Cl)C#N
• Molecular Formula: C18H12ClN3O4S
• Molecular Weight: 401.8 g/mol

Description

Methyl 2-[3-(2-chlorobenzyl)-5-cyano-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl]-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C18H12ClN3O4S and its molecular weight is 401.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

The synthesis of substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines and their comparison with positionally isomeric thienopyrimidinones highlight the compound's relevance in exploring the physicochemical properties and biological potential of these heterocyclic compounds. Notably, the study delves into the effects of the sulfur atom's position on the electronic spectra and predicts changes in biological activity profiles when moving from derivatives of 4-oxo-3,4-benzopyrimidines to analogous thieno isosteres (Zadorozhny, Turov, & Kovtunenko, 2010).

Structural Studies

The compound's structural characteristics are further explored through synthesis, structural, and UV studies of uracil derivatives. The research focuses on the crystal structures and thermal stabilities of these compounds, indicating their interaction with DNA through electrostatic binding. This highlights the compound's utility in studying nucleic acid interactions and the importance of N–H···O intermolecular hydrogen bonding in determining the compounds' structural integrity (Yao, Yi, Zhou, & Xiong, 2013).

Antagonistic Activity

One study establishes the structure of a similar compound as an angiotensin II receptor antagonist through X-ray analysis. This research exemplifies the potential of such compounds in developing therapeutics targeting specific receptors, underscoring the relevance of structural elucidation in drug design (Destro & Soave, 1995).

Reactivity and Synthesis of Pyrimidine Derivatives

Another application involves the synthesis of pyrimidine derivatives through reactions of methyl 2-cyano-3,3-bis(methylthio)acrylate with carboxamides. This study showcases the versatility of these compounds in creating polyfunctionalized pyrimidines, which are crucial in various synthetic and pharmaceutical applications (Kohra, Tominaga, & Hosomi, 1988).